Cas no 66046-06-8 (tris(2-hydroxyethyl)ammonium ditetradecyl phosphate)

• Product Name: tris(2-hydroxyethyl)ammonium ditetradecyl phosphate
• CAS No: 66046-06-8
• MF: C₃₄H₇₄NO₇P
• MW: 639.927632808685
• CID: 963066
• PubChem ID: 6455243
• Update Time: 2025-04-19

tris(2-hydroxyethyl)ammonium ditetradecyl phosphate Chemical and Physical Properties

Names and Identifiers

• tris(2-hydroxyethyl)ammonium ditetradecyl phosphate
• ditetradecyl hydrogen phosphate - 2,2',2''-nitrilotriethanol (1:1)
• Ditetradecyl hydrogen phosphate--2,2',2''-nitrilotri(ethan-1-ol) (1/1)
• EINECS 266-085-3
• OMCMSAKOUKZEDS-UHFFFAOYSA-N
• SCHEMBL10799932
• DTXSID20984510
• 66046-06-8

• Inchi： 1S/C28H59O4P.C6H15NO3/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-31-33(29,30)32-28-26-24-22-20-18-16-14-12-10-8-6-4-2;8-4-1-7(2-5-9)3-6-10/h3-28H2,1-2H3,(H,29,30);8-10H,1-6H2
• InChI Key： OMCMSAKOUKZEDS-UHFFFAOYSA-N
• SMILES： P(=O)(O)(OCCCCCCCCCCCCCC)OCCCCCCCCCCCCCC.OCCN(CCO)CCO

Computed Properties

• Exact Mass: 639.52062
• Monoisotopic Mass: 639.52029070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 43
• Rotatable Bond Count: 34
• Complexity: 439
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 120Ų

Experimental Properties

• PSA: 123.72